3-Phenoxy-13C6 Benzoic Acid

Specification

• CAS No.: 1793055-05-6
• Molecular Formula: C7[13C]6H10O3
• Molecular Weight: 220.17
• IUPAC Name: 3-((1,2,3,4,5,6-13C6)cyclohexatrienyloxy)benzoic acid
• Standard InChI: InChI=1S/C13H10O3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H,14,15)/i1+1,2+1,3+1,6+1,7+1,11+1
• SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)O

Introduction

Chemical Identity and Structure

Molecular Characteristics

3-Phenoxy-13C6 Benzoic Acid is a stable isotope-labeled compound with the CAS number 1793055-05-6. The molecular formula of this compound is C13H10O3, or more precisely C7[13C]6H10O3, highlighting its isotopic nature where six carbon atoms are carbon-13 isotopes. This compound has a molecular weight of 220.17 g/mol, which accounts for the slightly increased mass due to the presence of the heavier carbon isotopes. The structure of this compound is derived from phenoxybenzoic acid, where specifically the carbon atoms in the phenoxy group are substituted with carbon-13 isotopes, creating a distinct molecular entity that maintains the chemical properties of the original compound while providing unique mass spectrometric characteristics. The systematic IUPAC name for this compound is 3-((1,2,3,4,5,6-13C6)cyclohexatrienyloxy)benzoic acid, which precisely describes the position of the labeled atoms within the molecular framework.

Analytical Applications and Research Uses

Role in Isotope Dilution Mass Spectrometry

3-Phenoxy-13C6 Benzoic Acid serves as a critical internal standard in isotope dilution mass spectrometry (IDMS), a technique that significantly enhances the accuracy and reliability of quantitative analysis of environmental and biological samples. The incorporation of six carbon-13 atoms in the phenoxy group creates a mass shift that allows analytical instruments to distinctly differentiate between the labeled standard and the unlabeled analyte of interest, even in complex matrices such as human urine or environmental samples. This distinction is crucial because it enables researchers to precisely track and correct for analyte losses during multi-step sample preparation procedures, including extraction, purification, and concentration steps. When a known quantity of this isotope-labeled compound is added to a sample at the beginning of analysis, any subsequent loss of analyte during processing will be mirrored by a proportional loss of the internal standard, allowing for mathematical compensation in the final quantification calculations. This approach effectively addresses one of the most significant challenges in trace analysis: the matrix effect, which can lead to biased results in conventional mass spectrometry analyses that lack appropriate internal standardization.

The primary research application of 3-Phenoxy-13C6 Benzoic Acid centers on the detection and quantification of pyrethroid insecticide metabolites in human biological samples, particularly urine. Pyrethroids represent a widely used class of synthetic insecticides employed in both agricultural settings and household pest control products, making human exposure assessment a significant public health concern. When humans are exposed to pyrethroid insecticides such as permethrin, the body metabolizes these compounds, producing 3-phenoxybenzoic acid as one of the primary metabolites that can be detected in urine. Using 3-Phenoxy-13C6 Benzoic Acid as a reference standard allows researchers to develop highly sensitive and specific analytical methods for measuring these metabolites, which serve as biomarkers of exposure. The compound can be used in the preparation of calibration standards and quality control materials for analytical methods, ensuring the reliability of exposure assessment studies across different laboratories and research initiatives. Additionally, this labeled compound facilitates method validation procedures, particularly for determining analytical parameters such as accuracy, precision, recovery, and limits of detection and quantification in complex biological matrices.

Analytical Quality and Standards

The quality requirements for 3-Phenoxy-13C6 Benzoic Acid as an analytical standard are exceptionally stringent, reflecting its critical role in quantitative analysis. Commercial preparations of this compound typically specify a purity of greater than 95% as determined by high-performance liquid chromatography (HPLC). Even more critically, the isotopic enrichment level is specified at a minimum of 98% atom 13C, ensuring that the vast majority of molecules in the standard contain the full complement of six carbon-13 atoms in the designated positions. This high isotopic purity is essential for achieving accurate quantification in isotope dilution methods, as any significant presence of unlabeled or partially labeled molecules would compromise the internal standardization process. Various analytical techniques are employed to verify both the chemical purity and isotopic enrichment of these standards, including nuclear magnetic resonance (NMR) spectroscopy, which provides definitive confirmation of structural identity and isotopic incorporation. Certificates of analysis typically accompany commercial preparations, documenting the testing procedures and results that verify compliance with the specified quality parameters. The establishment and maintenance of these high-quality standards ensure the reliability of research findings across different studies and laboratories investigating pyrethroid exposure.

Parameter	Typical Specification	Testing Method
Chemical Purity	>95%	HPLC
Isotopic Enrichment	>98% atom 13C	NMR
Melting Range	140-147°C	Capillary method
Appearance	White to off-white solid	Visual inspection
Identity	Conforms to structure	NMR
Form	Neat (undiluted)	-
Storage Recommendation	Room temperature	-

These specifications ensure that the standard meets the requirements for quantitative analytical applications. Quality assurance documentation typically includes a certificate of analysis that provides lot-specific testing results, confirming that each batch meets or exceeds the stated specifications. Additional information may include recommended storage conditions to maintain stability, safety information including GHS classification (typically classified as "Harmful" with the hazard statement H302), and specific handling precautions. Some suppliers also provide measurement uncertainty values, which are essential for laboratories conducting work under ISO accreditation or similar quality frameworks that require full uncertainty budgets for analytical measurements. These comprehensive specifications and quality assurance measures support the reliable performance of 3-Phenoxy-13C6 Benzoic Acid in demanding analytical applications.

Research Applications and Scientific Significance

Pyrethroid Exposure Assessment

3-Phenoxy-13C6 Benzoic Acid has become instrumental in expanding scientific understanding of human exposure to pyrethroid insecticides, a class of synthetic compounds widely used in both agricultural and residential settings. Research studies utilizing this isotope-labeled standard have enabled the development of highly sensitive and specific methods for measuring 3-phenoxybenzoic acid (3-PBA) in human urine, which serves as a primary biomarker for exposure to multiple pyrethroid insecticides including permethrin, cypermethrin, and deltamethrin. These analytical methods typically employ liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), with the 3-Phenoxy-13C6 Benzoic Acid serving as the internal standard that ensures accurate quantification despite variations in sample matrix and extraction efficiency. Population-based biomonitoring studies have leveraged these methods to establish baseline exposure levels across different demographic groups, identify populations with elevated exposure risks, and track temporal trends in pyrethroid usage. The data generated from these studies provide critical information for regulatory agencies assessing the safety of pyrethroid insecticides, informing decisions about application rates, restricted uses, and required safety intervals between application and harvest or human reentry into treated areas.

Environmental Monitoring Applications

Beyond human biomonitoring, 3-Phenoxy-13C6 Benzoic Acid also supports environmental monitoring efforts aimed at tracking pyrethroid insecticide residues and degradation products in various environmental compartments. Environmental scientists utilize this standard to develop analytical methods for measuring 3-phenoxybenzoic acid in water, soil, sediment, and biota samples, providing insights into the environmental fate and transport of pyrethroid insecticides after application. The persistence of 3-phenoxybenzoic acid in the environment often exceeds that of the parent pyrethroid compounds, making it a valuable indicator of historical pyrethroid use in a given area. Aquatic ecosystem monitoring has particularly benefited from these analytical capabilities, as pyrethroids and their metabolites can exert toxic effects on non-target aquatic organisms even at very low concentrations. The availability of 3-Phenoxy-13C6 Benzoic Acid has enabled researchers to conduct large-scale monitoring programs with improved data quality, enhancing understanding of how agricultural practices and urban insecticide usage patterns influence environmental contamination levels. These studies provide essential data for ecological risk assessments and contribute to the development of evidence-based policies for sustainable pest management strategies that minimize environmental impacts while maintaining agricultural productivity.

Future Research Directions and Implications

Emerging Applications in Human Health Research

The continuing refinement of analytical methods utilizing 3-Phenoxy-13C6 Benzoic Acid is opening new frontiers in human health research related to pyrethroid exposure. As detection limits continue to improve, researchers are increasingly able to conduct more nuanced investigations into low-level chronic exposures that may have previously gone undetected. These enhanced capabilities are enabling epidemiological studies examining potential associations between pyrethroid exposure and various health outcomes, including neurodevelopmental effects in children, reproductive health impacts, and potential contributions to chronic conditions such as asthma and other respiratory diseases. Temporal biomonitoring studies are becoming more feasible, allowing researchers to track exposure patterns over time and correlate these with specific activities or environmental conditions. The ability to accurately measure 3-phenoxybenzoic acid in diverse biological specimens beyond urine, including blood, amniotic fluid, and breast milk, is expanding understanding of pyrethroid toxicokinetics and potential fetal and infant exposures. Future research may increasingly focus on understanding the variability in human metabolism of pyrethroids, as genetic polymorphisms in metabolic enzymes may influence individual susceptibility to potential adverse effects. The continued availability and application of high-quality 3-Phenoxy-13C6 Benzoic Acid standards will remain essential for these advancing research directions, ensuring that human health risk assessments are based on accurate exposure data.

Technological innovations in analytical instrumentation and methodologies continue to expand the research applications of 3-Phenoxy-13C6 Benzoic Acid. Next-generation mass spectrometry platforms offering enhanced sensitivity, selectivity, and throughput are enabling more comprehensive exposure assessments across larger population samples. The integration of 3-Phenoxy-13C6 Benzoic Acid into multi-residue methods capable of simultaneously measuring dozens of pesticide metabolites represents a significant advancement, moving beyond single-analyte approaches to more holistic exposure characterization. Miniaturized and field-deployable analytical systems incorporating this standard may soon enable real-time or near-real-time monitoring of pyrethroid metabolites in environmental and occupational settings, providing immediate feedback on exposure levels and effectiveness of protective measures. Automated sample preparation systems are reducing the labor intensity of complex extraction and clean-up procedures while maintaining the analytical rigor ensured by isotope dilution approaches. Future developments may include the incorporation of 3-Phenoxy-13C6 Benzoic Acid into reference materials certified for more complex matrices, such as household dust, food composites, or standardized soil samples, extending quality assurance frameworks beyond method validation to include the entire measurement process. These technological advancements collectively enhance both the scientific value and practical utility of 3-Phenoxy-13C6 Benzoic Acid in pyrethroid exposure assessment and environmental monitoring applications.